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Compound of Interest

Compound Name: Cyclohexanone-d10

FOR IMMEDIATE RELEASE

A Comprehensive Overview of Cyclohexanone-d10: CAS Number, Safety Data, and Analytical
Applications

This technical guide provides an in-depth resource for researchers, scientists, and drug
development professionals on Cyclohexanone-d10. This deuterated analog of cyclohexanone
is a critical component in a variety of analytical and research applications, most notably as an
internal standard for quantitative analysis. This document compiles its chemical and physical
properties, safety information, and a detailed experimental protocol for its use in Gas
Chromatography-Mass Spectrometry (GC-MS).

Chemical Identity and Properties

Cyclohexanone-d10 is a stable, non-radioactive, isotopically labeled form of cyclohexanone
where all ten hydrogen atoms have been replaced with deuterium. This isotopic substitution
results in a molecular weight increase of 10 Da compared to the unlabeled compound, while
maintaining nearly identical chemical properties. This characteristic is paramount for its use in
isotope dilution mass spectrometry.

CAS Number: 51209-49-5[1][2][3][4] Unlabeled CAS Number: 108-94-1[1][4]
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Property Value Source(s)
Molecular Formula CeD100 [1112][3]
Molecular Weight 108.20 g/mol [1][2]
Appearance .Cok.)rless to pale yellow oily

liquid
Density 1.044 g/mL at 25 °C [5]
Melting Point -47 °C (lit.) [5]
Boiling Point 155 °C (lit.) [5]
Flash Point 47 °C (116.6 °F) - closed cup [6]
Refractive Index n20/D 1.45 (lit.) [5]
Isotopic Purity > 98 atom % D [3]

Safety Data Sheet Summary

Cyclohexanone-d10 is a flammable liquid and vapor that is harmful if swallowed, in contact
with skin, or inhaled. It can cause serious eye damage and skin irritation. Appropriate personal
protective equipment (PPE), including gloves, protective clothing, and eye/face protection,
should be worn when handling this chemical. Work should be conducted in a well-ventilated
area, and sources of ignition should be avoided.
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. . Hazard
Hazard Class GHS Pictogram(s) Signal Word
Statement(s)
Flammable liquids H226: Flammable
() Danger o
(Category 3) liquid and vapour.
Acute toxicity, Oral ) H302: Harmful if
| Warning
(Category 4) swallowed.
Acute toxicity, Dermal ] H312: Harmful in
| Warning _ .

(Category 4) contact with skin.
Acute toxicity, )

. ] H332: Harmful if
Inhalation (Category | Warning )

inhaled.
4)
Skin irritation I H315: Causes skin
(Category 2) : irritation.
Serious eye damage ) H318: Causes serious
corrosion Danger

(Category 1)

eye damage.

Specific target organ
toxicity - single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.

Precautionary Statements (Selected):

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[7]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[7]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[7]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Experimental Protocol: Quantification of Volatile
Organic Compounds (VOCs) in Water using
Cyclohexanone-d10 as an Internal Standard

The following is a representative protocol for the quantitative analysis of a target volatile
organic compound (e.g., unlabeled cyclohexanone) in a water sample using Cyclohexanone-
d10 as an internal standard, based on established EPA methodologies for VOC analysis.

3.1. Principle

A known amount of Cyclohexanone-d10 is added to a water sample. The sample is then
prepared and analyzed by GC-MS. Because the deuterated internal standard has nearly
identical chemical and physical properties to the analyte, it experiences similar losses during
sample preparation and analysis. The ratio of the analyte's response to the internal standard's
response is used for quantification, which corrects for variations in sample handling and
instrument performance.

3.2. Materials and Reagents

Cyclohexanone-d10 (Internal Standard)

Unlabeled Cyclohexanone (Analyte Standard)

Methanol (GC grade)

Deionized water

Sample vials

Micropipettes
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3.3. Preparation of Standard Solutions

¢ Internal Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Cyclohexanone-
d10 and dissolve it in 10 mL of methanol in a volumetric flask.

e Analyte Stock Solution (1000 pg/mL): Accurately weigh 10 mg of unlabeled cyclohexanone
and dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of calibration standards by diluting the analyte
stock solution with deionized water to achieve the desired concentration range (e.g., 1, 5, 10,
20, 50 pg/L).

« Internal Standard Spiking Solution (10 pg/mL): Dilute the internal standard stock solution
with methanol to a concentration of 10 pg/mL.

3.4. Sample Preparation

Collect the water sample in a clean, appropriate container.

For each sample and calibration standard, transfer a 5 mL aliquot to a sample vial.

Spike each sample and standard with 5 pL of the 10 pg/mL internal standard spiking solution
to achieve a final concentration of 10 ug/L of Cyclohexanone-d10.

Cap the vials and vortex to mix.
3.5. GC-MS Analysis

The following are typical GC-MS parameters. These should be optimized for the specific
instrument and analytes of interest.
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GC Parameter Value

DB-5ms (30 m x 0.25 mm ID, 0.25 pm film

Column
thickness) or equivalent
Inlet Temperature 250 °C
Injection Mode Splitless
Injection Volume 1L
Carrier Gas Helium at a constant flow of 1.2 mL/min

Initial 40 °C, hold for 2 min, ramp at 10 °C/min

Oven Program )
to 200 °C, hold for 5 min

MS Parameter Value

lon Source Temp 230 °C

Mode Selected lon Monitoring (SIM)
Quantification lon (Cyclohexanone) m/z 98

Quantification lon (Cyclohexanone-d10) m/z 108

3.6. Data Analysis

o Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of the internal standard against the concentration of the analyte for the calibration
standards.

o Determine the concentration of the analyte in the samples by calculating the peak area ratio
and using the calibration curve.

Visualizations

Experimental Workflow for VOC Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyclohexanone-d10: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056445#cyclohexanone-d10-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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